Chemical and Physical Properties

Picolinic acid Chemical and Physical Properties

Names and Identifiers

- Picolinic acid
- Pyridine-2-carboxylic acid
- 2-Picolinic acid
- 2-pyridinecarboxylic acid
- PICOLINIC ACID(P)
- Doripenem Condensation Compound
- 2-acid pyridine
- 2-Carboxypyridine
- acidepicolique
- Picolinic acid, 99% 25GR
- alpha-Pyridinecarboxylic acid
- alpha-pyridinecarboxylicacid
- o-Pyridinecarboxylic acid
- o-pyridinecarboxylicacid
- Pyridinecarboxylic acid-(2)
- Pyridine-carboxylique-2
- PCL 016
- 2-pyridine carboxylic acid
- MLS001335932
- CHEBI:28747
- InChI=1/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)
- 2-Picolate
- F2191-0113
- LS-96350
- C9DF3EBC-98F0-4165-BE9A-92F8EE33CDBA
- EN300-18459
- s6249
- alpha-Picolinic acid
- 5-22-02-00003 (Beilstein Handbook Reference)
- BP-13036
- Q416682
- P0421
- FT-0608336
- UNII-QZV2W997JQ
- HY-I0660
- 98-98-6
- BCP26613
- Tox21_202953
- NSC 171
- CHEMBL72628
- Acide picolique [French]
- 88161-53-9
- pyridine carboxylic acid
- pyridinium 2-carboxylate
- Z57968195
- AC-2105
- 2-pyridincarboxylic acid
- BRN 0109595
- SY001169
- SIOXPEMLGUPBBT-UHFFFAOYSA-
- CAS-98-98-6
- HMS2232K05
- Tox21_112282_1
- NSC21209
- AB00685
- Picolinic acid (PCL 016)
- picolic acid
- pyridine-carboxylic acid
- a-Pyridinecarboxylic acid
- Nikogamol
- DTXCID5011903
- .alpha.-Pyridinecarboxylic acid
- 2-pyridine-carboxylic Acid
- NSC 21209
- NCI60_001382
- NCGC00165993-01
- EINECS 202-719-7
- 2-Picolinic acid, Vetec(TM) reagent grade, 98%
- NSC-171
- 6PC
- LS-2195
- CS-D1196
- picolinicacid
- PICOLINIC ACID [MI]
- Oprea1_485360
- SCHEMBL36055
- PS-4253
- BP-21456
- 2-picolic acid
- Picolinic acid; (2-Pyridinecarboxylic acid)
- 2-pyridine carboxic acid
- W-100058
- DTXSID7031903
- QZV2W997JQ
- STL164340
- 32075-31-3
- BDBM50000407
- Phenyl-(2-pyridyl)acetonitrile
- PYRIDINECARBOXYLIC ACID
- picolinic-acid
- pyridin-2-carboxylsyre
- AKOS000119032
- STR00111
- TOS-BB-0927
- SMR000814709
- Acide picolique
- A-Picolinic acid
- CCRIS 8307
- AI3-19242
- NCGC00260499-01
- Tox21_112282
- NCGC00165993-02
- 2-Picolinic acid, ReagentPlus(R), 99%
- AM81303
- MLS001335931
- NSC171
- 2-pyridinecarboxylate
- Pyridine-carboxylique-2 [French]
- Pyridine-A-carboxylic acid
- Nicogamol
- MFCD00006293
- NS00014903
- A15945
- PLA
- picolinate
- MLSMR
- Picolinic acid,99%
- BRD-K60612034-001-07-9
- SBI-0635136.0002
- pyridine, 2-carboxy-
- BRD-K60612034-001-08-7
- DB-014967
- MDL： MFCD00006293
- Inchi： 1S/C6H5NO2/c8-6(9)5-3-1-2-4-7-5/h1-4H,(H,8,9)
- InChI Key： SIOXPEMLGUPBBT-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC=N1)=O
- BRN： 109595

Computed Properties

- Exact Mass: 123.03200
- Monoisotopic Mass: 123.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 123.11
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 50.2A^2

Experimental Properties

- Color/Form: White or reddish needle like crystals
- Density: 1.3147 (rough estimate)
- Melting Point: 139-142 °C (lit.)
- Boiling Point: 229.19°C (rough estimate)
- Flash Point: 139°(232°F)
- Refractive Index: 1.5423 (estimate)
- PH: 3.1 (50g/l, H2O, 20℃)
- Solubility: H2O: 50 mg/mL, clear
- Water Partition Coefficient: 887 g/L (20 ºC)
- PSA: 50.19000
- LogP: 0.77980
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
- Merck: 7403
- pka: 1.07(at 25℃)
- λmax: 265(EtOH)(lit.)
- Solubility: Soluble in glacial acetic acid, almost insoluble in ether, chloroform and carbon disulfide.

Picolinic acid Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H302,H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36
Safety Instruction： S26; S36; S33; S24/25
RTECS：TJ7344000
Hazardous Material Identification：
TSCA：Yes
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22; R36; R36/37/38

Picolinic acid Customs Data

HS CODE：29333999
Customs Data：

China Customs Code:
29333999

Picolinic acid Production Method

Production Method 1

2926-29-6

1752-87-0

98-98-6

88301-98-8

Reaction Conditions

Reference

Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines

Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Production Method 2

98-98-6

88301-98-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines

Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Production Method 3

1121-60-4

98-98-6

824-40-8

Reaction Conditions

1.1 Reagents: Sodium acetate , Hydrogen peroxide Catalysts: Acetone , Manganese perchlorate hexahydrate Solvents: Acetone ; cooled; 16 h, rt

Reference

Manganese catalyzed cis-dihydroxylation of electron deficient alkenes with H2O2

Saisaha, Pattama; et al, Organic & Biomolecular Chemistry, 2010, 8(19), 4444-4450

Production Method 4

1121-60-4

98-98-6

76037-09-7

824-40-8

7216-40-2

Reaction Conditions

1.1 Reagents: Dimethyldioxirane Solvents: Acetone

Reference

Dioxirane epoxidation of alkenes

Adam, Waldemar; et al, Organic Reactions (Hoboken, 2002, 61,

Production Method 6

796068-66-1

2926-29-6

98-98-6

97760-97-9

Reaction Conditions

1.1 Reagents: Potassium persulfate Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ; 12 h, 50 °C; 50 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, 100 °C; 100 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.1 Reagents: Potassium persulfate Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ; 12 h, 50 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, 100 °C; 100 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of AnilinesCoordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines

Xu, Jun; et al Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Production Method 7

2135582-30-6

98-98-6

97760-97-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized

Reference

: Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines

Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Production Method 8

119284-19-4

2926-29-6

98-98-6

827-20-3

Reaction Conditions

Reference

Coordinating Activation Strategy-Induced Selective C-H Trifluoromethylation of Anilines

Xu, Jun; et al, ChemCatChem, 2018, 10(5), 965-970

Picolinic acid Raw materials

pyridine-2-carbaldehyde N-[4-Iodo-2-(trifluoromethyl)phenyl]-2-pyridinecarboxamide 2-Pyridinecarboxamide, N-(3-fluorophenyl)- N-(4-Iodophenyl)-2-pyridinecarboxamide Sodium Triflinate 2-Pyridinecarboxamide, N-(2-methylphenyl)-

Picolinic acid Preparation Products

Picolinic acid (98-98-6) 4-Iodo-2-trifluoromethylaniline (97760-97-9) METHANEDIOL, (1-OXIDO-2-PYRIDINYL)- (76037-09-7) 5-Fluoro-2-(trifluoromethyl)aniline (827-20-3) 2-Methyl-6-(trifluoromethyl)aniline (88301-98-8) Picolinic Acid N-Oxide (824-40-8) 2-Pyridinecarboxaldehyde, 1-oxide (7216-40-2)

Picolinic acid Spectrogram

1HNMR

300 MHz

30% IN DMSO

13CNMR

100 MHz

CDCl3

300 MHz

DMSO

Picolinic acid Related Literature

1. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
2. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
4. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Related Categories

98-98-6 (Picolinic acid) Global Suppliers

Product Overview and Price Analysis

Picolinic acid (CAS 98-98-6) is a pyridine derivative and an isomer of nicotinic acid. It serves as a versatile organic compound and chelating agent, widely used in pharmaceuticals, agrochemicals, and as a precursor for metal complexes. Its unique structure makes it valuable in various chemical synthesis and industrial applications.

CAS no.98-98-6 comprehensive analysis

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98-98-6 (Picolinic acid) Analysis Comprehensive analysis of product information

This analysis focuses on Picolinic acid (2-Pyridinecarboxylic acid), a key pharmaceutical intermediate. Two structurally similar pyridinecarboxylic acid derivatives are selected for comparison to highlight functional group effects on properties and applications.
Data filtering and comparison methods:
Compare core pyridine ring structure variations (mono- vs. di-carboxylic acid, methyl substitution).
Analyze how structural differences impact key physicochemical properties like solubility and melting point.
Evaluate differences in hazard classification, storage needs, and primary industrial applications.

Table 1: Comparison of Basic Chemical Information and Physicochemical Properties (*Target, ☆Analog)

Items	Picolinic acid (*)	Pyridine-2,6-dicarboxylic acid (☆)	6-Methylpicolinic acid (☆)
Name	Picolinic acid	Pyridine-2,6-dicarboxylic acid	6-Methylpicolinic acid
CAS No.	98-98-6	499-83-2	934-60-1
Molecular Formula	C6H5NO2	C7H5NO4	C7H7NO2
Molecular Weight	123.11	167.12	137.14
Structural Feature/Functional Group	Pyridine mono-carboxylic acid (2-position)	Pyridine di-carboxylic acid (2,6-positions)	Methyl-substituted pyridine mono-carboxylic acid
Melting Point	139-142 °C	252°C (dec.)	127-132 °C
Boiling Point	229.19°C (estimate)	463.7°C at 760 mmHg	100 °C/4.5 mmHg
Density	1.3147 (estimate)	1.5216 (estimate)	1.23
Solubility	887 g/L (20°C, water)	5 g/L (20°C, water)	——
Color & Form	White to off-white crystalline powder	White powder or crystalline powder	White to light yellow crystalline powder
Main Hazards	Harmful if swallowed, Causes serious eye irritation	Skin/eye irritation, May cause respiratory irritation	Skin/eye irritation, May cause respiratory irritation
GHS Classification	GHS07	GHS07	GHS07
Remarks	High water solubility. Key intermediate for pharmaceuticals.	Lower solubility than picolinic acid. Used in metal complex synthesis.	Methyl group alters properties. Used in organocatalysis and biological studies.

Table 2: Product Specifications, Storage, Transportation & Safety (Comprehensive Analogy)

Items	Picolinic acid (*)	Pyridine-2,6-dicarboxylic acid (☆)	6-Methylpicolinic acid (☆)
Purity Specification	——	——	——
Storage Conditions	Powder: -20°C/3yrs, 4°C/2yrs. In solvent: -80°C/6mo, -20°C/1mo	Store at room temperature.	Store at room temperature.
Stability	Stable under recommended storage conditions.	Stable at room temperature.	Stable at room temperature.
Packaging	——	——	——
Transport Requirements	Not classified as dangerous goods for transport (based on GHS07).	Not classified as dangerous goods for transport (based on GHS07).	Not classified as dangerous goods for transport (based on GHS07).
Regulatory Restrictions	——	——	——

Table 3: Market Supply, Application & Industry Analysis

Items	Picolinic acid (*)	Pyridine-2,6-dicarboxylic acid (☆)	6-Methylpicolinic acid (☆)
Supplier Distribution	Global, with key suppliers in China, India, US, and Europe.	Specialty chemical suppliers globally, fewer than picolinic acid.	Specialty and fine chemical suppliers.
Market Availability	Widely available from chemical suppliers and custom synthesis providers.	Available, but may require sourcing from specialty catalogs.	Available, but considered a specialty building block.
Price Range	Varies by purity and quantity; research-grade is more expensive.	Typically higher than picolinic acid due to specialty nature.	Higher price point as a functionalized derivative.
Primary Use	Organic synthesis intermediate.	Synthesis of metal complexes (lanthanides, transition metals).	Reactant for synthesizing enzyme inhibitors, organocatalysts.
Application Fields	Pharmaceuticals (anesthetics, neuroactive drugs), chemical research.	Coordination chemistry, catalysis, materials science.	Medicinal chemistry, catalysis, biological studies (e.g., insulin).
Market Demand & Outlook	Steady demand driven by pharmaceutical R&D and production.	Niche demand from academic and industrial research.	Growing in specific research areas like catalysis.
Supply Chain Characteristics	Established multi-tier supply chain; bulk production possible.	Shorter, more specialized supply chain.	Specialized, often smaller-scale production.

Analysis logic explanation

Structural similarity (pyridine core) allows comparison of how added carboxyl/methyl groups alter properties.
Increased carboxylation (di-acid) raises melting point but drastically reduces water solubility.
Methyl substitution lowers melting point vs. picolinic acid, indicating impact on crystal packing.
All share GHS07 hazard, but specific hazard statements differ slightly based on irritation potential.
Market availability and price correlate with molecular complexity and niche application scope.

Conclusion

Picolinic acid serves as a versatile pharmaceutical intermediate with favorable solubility. Its analogs, Pyridine-2,6-dicarboxylic acid and 6-Methylpicolinic acid, demonstrate how structural modifications tailor properties for specialized uses like metal chelation and catalysis, respectively. From a supplier perspective, picolinic acid benefits from a broader, more established supply chain due to its higher production volume and wider application base. The analogs, being more specialized, have narrower supplier networks and typically command higher prices, reflecting their niche research and development roles.
Main limitations:
Public data is limited for detailed specifications like exact purity grades, comprehensive MSDS, and real-time pricing.
Information on packaging details, specific transport regulations, and regional supplier breakdowns is often not publicly disclosed.

Based on supplier data, picolinic acid prices vary significantly by purity, quantity, and supplier location. High-purity pharmaceutical-grade material commands a premium, while bulk industrial-grade is more cost-effective. Prices are influenced by raw material costs, production scale, and regional market dynamics.

The main factors affecting prices include:

Purity and grade (e.g., industrial vs. pharmaceutical).
Order quantity and packaging specifications.
Supplier location and associated logistics costs.
Fluctuations in key raw material (e.g., pyridine) prices.
Market demand from end-use sectors like pharmaceuticals.

High quality verification supplier (strong customization capability)

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

江苏, CN

sales2@senfeida.com

Suzhou Senfeida Chemical specializes in R&D, production, and distribution of chemical solvents, cleaners, and eco-friendly agents. Integrated with storage and logistics, it ensures timely delivery and serves over 260 clients across multiple industries.

Main products

(CAS:98-98-6)2-Picolinic acid

Order Number: sfd18144
Quantity: 200kg
Price ($): discuss personally
Stock Status: in Stock
Purity: 99.9%
Last Updated: Friday, 19 July

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

江苏, CN

18501500038@163.com

Tiancheng Chemical is a high-tech enterprise specializing in R&D, production, and sales of eco-friendly fine chemicals, including UV resins and specialty solvents for electronics and new materials.

Main products

(CAS:98-98-6)PCL016

Order Number: LE14637;LE2463493;LE3336
Quantity: 25KG,200KG,1000KG
Price ($): discuss personally
Stock Status: in Stock
Purity: 99%
Last Updated: Friday, 20 June

YAN TAI LANG YU XIN CAI LIAO Technology Co., Ltd.

Gold Member

Audited Supplier

山东, CN

jfjuan123@163.com

Yantai Langyu specializes in the R&D and production of high-purity pharmaceutical intermediates and fine chemicals, serving the global pharmaceutical industry.

Main products

(CAS:98-98-6)2-Picolinic acid

Order Number: LE072
Quantity: 1KG
Price ($): inquiry
Stock Status: inquiry
Purity: 99%
Last Updated: Tuesday, 16 September

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Picolinic acid Research More >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
FUJIFILM	160-02612-25g	2-Pyridinecarboxylic Acid	98-98-6		25g	JPY 2920	2025-08-07
FUJIFILM	164-02615-500g	2-Pyridinecarboxylic Acid	98-98-6		500g	JPY 15900	2025-08-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P84950-500g	PCL 016	98-98-6	97%	500g	¥128.0	2025-08-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P84950-100g	PCL 016	98-98-6	97%	100g	¥35.0	2025-08-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P84950-1kg	PCL 016	98-98-6	97%	1kg	¥253.0	2025-08-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P42800-5G		98-98-6		5G	￥451.93	2023-03-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P42800-100G		98-98-6		100G	￥638.45	2023-03-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P42800-500G		98-98-6		500G	￥1440.75	2023-03-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P42800-2KG		98-98-6		2KG	￥5629.75	2023-03-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P42800-5KG		98-98-6		5KG	￥11730.33	2022-12-19

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (98-98-6) belongs is as follows:

Market category	Market size	Growth rate(CAGR)	Main driving factors
Global Pyridine & Pyridine Derivative Market	——	——	Demand from agrochemical and pharmaceutical industries. Growth in vitamin B3 (niacin) production.
Global Fine Chemicals Market	——	——	Increasing outsourcing of chemical synthesis. R&D investment in novel drug development.
Chelating Agents Market	——	——	Applications in water treatment and agriculture. Demand for bio-based and specialty chelants.
Picolinic Acid Market (Estimated)	——	——	Expanding applications in pharmaceutical intermediates. Research into its role in metal metabolism and health.

Applications & Uses of Picolinic acid

Picolinic acid(Cas no 98-98-6) in Pharmaceutical Intermediates (Major Share)

Picolinic acid is a critical building block in synthesizing various pharmaceuticals. It acts as a precursor for drugs targeting neurological disorders, such as certain antiepileptics and agents for Parkinson's disease, due to its ability to form complexes that can cross the blood-brain barrier. Its chelating properties are exploited in developing metal-based therapeutics and diagnostics. Furthermore, it serves as an intermediate in manufacturing anti-tuberculosis drugs and other antimicrobial agents. The growing focus on targeted drug delivery and metallodrugs continues to drive its demand in this high-value sector.

Picolinic acid(Cas no 98-98-6) in Agrochemicals (Significant Share)

In agrochemicals, picolinic acid is primarily used to synthesize herbicides, particularly as a key component in the production of picolinate ester herbicides like clopyralid and aminopyralid. These herbicides are highly effective against broadleaf weeds and are known for their selectivity and low application rates. The chelating ability of picolinic acid also contributes to the formulation of micronutrient fertilizers, enhancing plant uptake of essential metals like zinc and iron. With the global push for higher agricultural productivity and efficient weed management, demand from this sector remains steady and is a key market driver.

Picolinic acid(Cas no 98-98-6) in Chemical Synthesis & Chelation (Growing Share)

As a versatile chelating agent, picolinic acid forms stable complexes with various metal ions (e.g., zinc, chromium, manganese). This property is utilized in industrial processes such as metal extraction, electroplating baths, and as a stabilizer in polymers and fuels. In research and fine chemical synthesis, it is a valuable ligand for catalysis and a reagent for preparing other pyridine derivatives. Emerging applications include its use in nutritional supplements, exploring its role in zinc absorption, and in cosmetic formulations. This diverse utility across industrial and research fields underpins its stable market presence beyond core pharmaceutical and agrochemical uses.

98-98-6 (Picolinic acid) Related Products

Picolinic acid Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics

Production End

Major production is concentrated in China and India, leveraging cost-effective chemical synthesis capabilities.
Europe and North America host specialized, high-purity production for pharmaceutical applications.
Production capacity is often integrated with broader pyridine derivative manufacturing chains.

Consumption End

North America and Europe are leading consumers, driven by advanced pharmaceutical and agrochemical industries.
Asia-Pacific shows rapid consumption growth, fueled by expanding chemical and agrochemical production.
Demand is closely tied to regional agricultural practices and pharmaceutical R&D investment levels.

European Market

Characterized by stringent REACH regulations, favoring suppliers with full compliance documentation.
Demand focuses on high-purity grades for pharmaceutical and research applications.
Market maturity leads to stable demand with emphasis on quality and supply chain reliability.

Asia-Pacific Market

The fastest-growing market, with China as a major producer and consumer.
Price competition is intense, especially for industrial-grade material.
Increasing domestic pharmaceutical innovation is driving demand for higher-quality intermediates.

Safety and regulatory requirements

Hazard classification

CasNo 98-98-6 is classified as an irritant and may cause serious eye damage.
Irritation: Causes severe skin and eye irritation.
Health Hazard: May be harmful if swallowed or inhaled.
Environmental Hazard: Considered hazardous to the aquatic environment.

Storage and transportation requirements

Storage conditions: Store in a cool, dry, well-ventilated place away from incompatible materials.
Transportation classification: Not classified as dangerous goods for transport under most regulations (check specific purity).
Packaging requirements: Use tightly closed containers made of compatible materials (e.g., HDPE, glass).
Identification requirements: Label must include product identifier, hazard pictograms, signal word, and hazard statements.

Supply chain risk assessment

Geographic Concentration Risk

Production heavily reliant on Asia, particularly China, posing logistics and geopolitical risks.
Limited number of high-purity producers in Western regions creates dependency.
Regional disruptions (e.g., trade policies, plant outages) can significantly impact availability.

Compliance Risk

Must comply with diverse global regulations (REACH, TSCA, etc.), increasing complexity.
Suppliers lacking proper certifications pose significant procurement and usage risks.
Evolving environmental regulations may affect production processes and costs.

Technical Risk

Synthesis requires specialized knowledge of pyridine chemistry.
Quality consistency, especially for high-purity grades, can vary between suppliers.
Limited technical support from some suppliers may affect downstream application development.

Market Risk

Price volatility linked to pyridine (key raw material) market fluctuations.
Demand shifts in end-use sectors (e.g., herbicide market changes) affect stability.
Competition from alternative chelating agents or synthesis routes poses substitution risk.

Procurement Suggestions and Strategies

Supplier selection strategy

Top Choice: ——
Prioritize suppliers with a proven track record in producing high-purity picolinic acid, full regulatory compliance (e.g., REACH, cGMP if needed), and robust technical support. These suppliers ensure consistent quality, reliable documentation, and lower risk for critical applications like pharmaceuticals.

Alternative Option: ——
Consider established chemical distributors or manufacturers with good industry reputation and reliable supply chains. They may offer a balance between quality and cost, suitable for standard industrial applications where the highest purity is not the primary concern.

Cost Optimization: ——
For large-volume, non-critical applications, evaluate bulk suppliers from major producing regions. Focus on securing competitive pricing through long-term contracts, but conduct rigorous quality audits and secure samples for testing to mitigate risks associated with lower-cost options.

Procurement execution suggestions

Pre-Procurement Preparation:
Clearly define required purity, grade, and technical specifications.
Research and pre-qualify potential suppliers based on compliance and reputation.
Prepare a detailed request for quotation (RFQ) including all requirements.

Supplier Evaluation & Negotiation:
Request and review safety data sheets (SDS) and certificates of analysis (CoA).
Negotiate terms covering price, delivery, quality guarantees, and payment.
Consider ordering trial samples for in-house quality verification.

Order Fulfillment & Follow-up:
Confirm all shipping and hazardous material documentation is accurate.
Inspect goods upon arrival against the CoA and purchase specifications.
Maintain records for traceability and supplier performance evaluation.

Conclusion

Procurement of picolinic acid requires a strategic balance between quality, cost, and supply security. Prioritize suppliers with strong regulatory compliance and proven quality, especially for pharmaceutical applications. Diversify sources to mitigate geographic risks and establish long-term relationships with reliable partners. Rigorous specification definition, sample testing, and ongoing supplier evaluation are crucial for successful procurement.

Key points:

Prioritize supplier compliance and quality certification for critical applications.
Mitigate supply chain risks by diversifying sources beyond a single region.
Clearly define technical specifications and validate quality through sample testing.
Establish long-term agreements with key suppliers for better pricing and stability.

Cas no 98-98-6 (Picolinic acid)

Product Name:Picolinic acid

Chemical and Physical Properties

Picolinic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Picolinic acid Security Information

Picolinic acid Customs Data

China Customs Code:

Picolinic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Picolinic acid Raw materials

Picolinic acid Preparation Products

Picolinic acid Spectrogram

Picolinic acid Related Literature

Related Categories

98-98-6 (Picolinic acid) Global Suppliers

Product Overview and Price Analysis

CAS no.98-98-6 comprehensive analysis

High quality verification supplier (strong customization capability)

Suzhou Senfeida Chemical Co., Ltd

Main products

(CAS:98-98-6)2-Picolinic acid

Tiancheng Chemical (Jiangsu) Co., Ltd

Main products

(CAS:98-98-6)PCL016

YAN TAI LANG YU XIN CAI LIAO Technology Co., Ltd.

Main products

(CAS:98-98-6)2-Picolinic acid

Top Recommended Suppliers

Suzhou Senfeida Chemical Co., Ltd - Integrated Chemical Solutions Provider

Tiancheng Chemical (Jiangsu) Co., Ltd - Leading Eco-Friendly Fine Chemical Innovator

Picolinic acid Research More >>

Comparison of Global Market Sizes

Applications & Uses of Picolinic acid

Picolinic acid(Cas no 98-98-6) in Pharmaceutical Intermediates (Major Share)

Picolinic acid(Cas no 98-98-6) in Agrochemicals (Significant Share)

Picolinic acid(Cas no 98-98-6) in Chemical Synthesis & Chelation (Growing Share)

98-98-6 (Picolinic acid) Related Products

Picolinic acid Analysis

Analysis of Regional Market Characteristics and Demand

Production End

Consumption End

European Market

Asia-Pacific Market

Safety and regulatory requirements

Hazard classification

Storage and transportation requirements

Supply chain risk assessment

Geographic Concentration Risk

Compliance Risk

Technical Risk

Market Risk

Procurement Suggestions and Strategies

Supplier selection strategy

Procurement execution suggestions

Conclusion